4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide

• IUPAC Name: 4-chloro-N-[3-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]propyl]benzamide
• InChI: InChI=1S/C17H16ClN3O3S/c18-13-8-6-12(7-9-13)17(22)20-11-3-10-19-16-14-4-1-2-5-15(14)25(23,24)21-16/h1-2,4-9H,3,10-11H2,(H,19,21)(H,20,22)
• InChI Key: DIDNPEMHDKCSED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCCNC(=O)C3=CC=C(C=C3)Cl)NS2(=O)=O
• Molecular Formula: C17H16ClN3O3S
• Molecular Weight: 377.8 g/mol

Description

4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide, also known as BI-2536, is a small molecule inhibitor of Polo-like kinase 1 (PLK1). PLK1 is a serine/threonine kinase that plays a crucial role in cell cycle regulation, mitosis, and DNA damage response. BI-2536 has been extensively studied for its potential as an anticancer agent due to its ability to inhibit PLK1, which is overexpressed in many types of cancer.

Mechanism of Action

4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide inhibits PLK1 by binding to its ATP-binding site, preventing the phosphorylation of downstream targets involved in cell cycle regulation and mitosis. PLK1 inhibition by this compound leads to mitotic arrest and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce mitotic arrest and cell death in cancer cells. In addition, this compound has been found to enhance the sensitivity of cancer cells to radiation and chemotherapy, suggesting that it may have potential as a combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide in lab experiments is its specificity for PLK1. This allows researchers to study the role of PLK1 in cell cycle regulation and mitosis. However, one limitation is that this compound may have off-target effects on other kinases, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide. One area of interest is the development of more potent and selective PLK1 inhibitors. Another area of research is the identification of biomarkers that can predict the response of cancer cells to PLK1 inhibition. Finally, the combination of this compound with other anticancer agents is an area of active investigation, as it may enhance the efficacy of existing therapies.

Synthesis Methods

4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide can be synthesized using a multistep process that involves the reaction of 4-chloro-3-nitrobenzoic acid with 3-aminopropylamine to form 4-chloro-N-(3-aminopropyl)-3-nitrobenzamide. This intermediate is then reacted with thionyl chloride and 1,1-dioxido-1,2-benzisothiazole to form the final product, this compound.

Scientific Research Applications

4-chloro-N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl}benzamide has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that this compound inhibits the proliferation of various cancer cell lines, including breast, prostate, lung, and colon cancer cells. In vivo studies have also demonstrated the anticancer activity of this compound in mouse xenograft models of human cancer.